Cas no 1258298-01-9 (2,6-Dichloro-4-iodobenzoic acid)
2,6-Dichloro-4-iodobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2,6-dichloro-4-iodo-
- Benzoic acid, 2,6-dichloro-4-iodo-
- 2,6-Dichloro-4-iodobenzoic acid
-
- MDL: MFCD22690836
- Inchi: 1S/C7H3Cl2IO2/c8-4-1-3(10)2-5(9)6(4)7(11)12/h1-2H,(H,11,12)
- InChI Key: XXOKETZHRNJXMT-UHFFFAOYSA-N
- SMILES: IC1C=C(C(C(=O)O)=C(C=1)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
Experimental Properties
- Density: 2.142
2,6-Dichloro-4-iodobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XD777-1g |
2,6-Dichloro-4-iodobenzoic acid |
1258298-01-9 | 98% | 1g |
1482CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XD777-250mg |
2,6-Dichloro-4-iodobenzoic acid |
1258298-01-9 | 98% | 250mg |
539CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XD777-100mg |
2,6-Dichloro-4-iodobenzoic acid |
1258298-01-9 | 98% | 100mg |
236CNY | 2021-05-08 | |
| Alichem | A019093641-1g |
2,6-Dichloro-4-iodobenzoic acid |
1258298-01-9 | 98% | 1g |
$450.00 | 2023-09-03 | |
| Alichem | A019093641-5g |
2,6-Dichloro-4-iodobenzoic acid |
1258298-01-9 | 98% | 5g |
$1350.00 | 2023-09-03 | |
| Apollo Scientific | OR302489-1g |
2,6-Dichloro-4-iodobenzoic acid |
1258298-01-9 | 1g |
£790.00 | 2023-09-02 | ||
| Matrix Scientific | 101897-250mg |
2,6-Dichloro-4-iodobenzoic acid, 95% |
1258298-01-9 | 95% | 250mg |
$440.00 | 2023-09-10 | |
| Matrix Scientific | 101897-500mg |
2,6-Dichloro-4-iodobenzoic acid, 95% |
1258298-01-9 | 95% | 500mg |
$706.00 | 2023-09-10 | |
| Matrix Scientific | 101897-1g |
2,6-Dichloro-4-iodobenzoic acid, 95% |
1258298-01-9 | 95% | 1g |
$1206.00 | 2023-09-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D848698-250mg |
2,6-Dichloro-4-iodobenzoic acid |
1258298-01-9 | 98% | 250mg |
1,636.00 | 2021-05-17 |
2,6-Dichloro-4-iodobenzoic acid Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Danlei Xiang Nanoscale, 2021,13, 5497-5506
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on 2,6-Dichloro-4-iodobenzoic acid
Professional Introduction to 2,6-Dichloro-4-iodobenzoic acid (CAS No: 1258298-01-9)
2,6-Dichloro-4-iodobenzoic acid, with the CAS number 1258298-01-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzoic acid derivatives family, characterized by its unique substitution pattern involving chlorine and iodine atoms at specific positions on the benzene ring. The presence of both electron-withdrawing and electron-donating groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.
The structural configuration of 2,6-Dichloro-4-iodobenzoic acid imparts distinct chemical properties that are highly valuable in drug discovery processes. The chlorine atoms at the 2- and 6-positions enhance the electrophilicity of the benzene ring, facilitating nucleophilic aromatic substitution reactions. Meanwhile, the iodine atom at the 4-position serves as a handle for further functionalization via cross-coupling reactions such as Suzuki or Stille couplings. These attributes make it a preferred building block for constructing complex molecular architectures.
In recent years, there has been a surge in research focused on benzoic acid derivatives due to their broad spectrum of biological activities. Specifically, compounds with halogen substituents have shown promise in various therapeutic applications, including anticancer, anti-inflammatory, and antimicrobial agents. The combination of chlorine and iodine in 2,6-Dichloro-4-iodobenzoic acid enhances its potential as a precursor for designing molecules with enhanced binding affinity and selectivity towards biological targets.
One of the most compelling aspects of 2,6-Dichloro-4-iodobenzoic acid is its utility in constructing heterocyclic compounds, which are integral to many modern drugs. For instance, researchers have leveraged this compound to synthesize indole derivatives, which are known for their role in oncology and immunomodulation. The halogenated benzoic acid core provides a stable scaffold that can be modified to incorporate additional pharmacophores, thereby tailoring the compound’s biological profile to specific therapeutic needs.
The pharmaceutical industry has increasingly recognized the importance of high-quality intermediates like 2,6-Dichloro-4-iodobenzoic acid in streamlining drug development pipelines. By providing a reliable starting material for synthetic routes, this compound enables medicinal chemists to focus on later stages of drug optimization without compromising on structural integrity or reactivity. This efficiency is particularly crucial in academic and industrial settings where time-to-market is a critical factor.
Recent advancements in computational chemistry have further enhanced the utility of 2,6-Dichloro-4-iodobenzoic acid. Molecular modeling studies have demonstrated its potential as a scaffold for designing kinase inhibitors, which are among the most extensively researched targets in oncology. The electron-deficient nature of the benzene ring due to chlorination facilitates interactions with key amino acid residues in protein active sites, making it an attractive candidate for structure-based drug design.
In addition to its role in small-molecule drug discovery, 2,6-Dichloro-4-iodobenzoic acid has found applications in materials science and agrochemical research. Its ability to undergo diverse chemical transformations makes it a valuable precursor for synthesizing dyes, polymers, and specialty chemicals. Researchers have also explored its use in developing novel pesticides by incorporating it into molecules that exhibit herbicidal or fungicidal properties.
The synthesis of 2,6-Dichloro-4-iodobenzoic acid itself is a testament to the ingenuity of modern synthetic organic chemistry. Traditional methods often involve multi-step sequences that can be time-consuming and require harsh conditions. However, recent innovations have led to more efficient synthetic routes that minimize waste and improve yield. These advancements not only make the compound more accessible but also align with global efforts toward sustainable chemistry practices.
The growing interest in halogenated benzoic acids underscores their significance as pharmacophoric elements in medicinal chemistry. The unique electronic properties imparted by chlorine and iodine substituents allow for fine-tuning of molecular interactions with biological targets. This flexibility has led to numerous patents and publications detailing novel derivatives of 2,6-Dichloro-4-iodobenzoic acid, each with potential therapeutic applications.
In conclusion, 2,6-Dichloro-4-iodobenzoic acid (CAS No: 1258298-01-9) represents a cornerstone compound in contemporary chemical research. Its structural features and reactivity profile make it an indispensable tool for synthetic chemists working on pharmaceuticals, materials science, and agrochemicals. As research continues to uncover new applications for this versatile intermediate, its importance is likely to grow further within both academic and industrial settings.
1258298-01-9 (2,6-Dichloro-4-iodobenzoic acid) Related Products
- 50-30-6(2,6-Dichlorobenzoic acid)
- 50-43-1(2,4,6-Trichlorobenzoic acid)
- 19094-56-5(2-Chloro-5-iodobenzoic acid)
- 15396-36-8(Benzoic acid,2-chloro-3,5-diiodo-)
- 12002-27-6(Benzoic acid,chlorinated)
- 620621-48-9(Methyl 2-chloro-5-iodobenzoate)
- 1098619-73-8(Methyl 2,6-dichloro-4-iodobenzoate)
- 145343-76-6(2-Chloro-4-iodobenzoic acid)
- 289039-25-4(3-Chloro-5-iodobenzoic acid)
- 6660-65-7(1,3-Benzenedicarboxylic acid, 4,6-dichloro-)